N'-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(Z)-2-bicyclo[2.2.1]heptanylideneamino]-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C15H20N2OS/c1-9(2)14-7-12(8-19-14)15(18)17-16-13-6-10-3-4-11(13)5-10/h7-11H,3-6H2,1-2H3,(H,17,18)/b16-13-
• InChI Key: ILCZDEGBCZGSGZ-SSZFMOIBSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)NN=C2CC3CCC2C3
• Isomeric SMILES: CC(C)C1=CC(=CS1)C(=O)N/N=C\2/CC3CCC2C3
• Molecular Formula: C15H20N2OS
• Molecular Weight: 276.4 g/mol

Description

N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a hydrazide derivative that has been synthesized using a specific method.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inhibiting the tubulin polymerization, which is essential for cell division. This results in the disruption of the microtubule network, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide has been reported to exhibit several biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells. Moreover, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide in lab experiments is its high purity. This makes it easier to obtain reproducible results. However, one of the limitations is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide. One of the directions is to investigate its potential as a chemotherapeutic agent in vivo. Moreover, it is important to study its pharmacokinetics and toxicity profile to determine its safety and efficacy in humans. Additionally, the development of novel analogs of N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide may lead to the discovery of more potent and selective anticancer agents.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-ylidene-5-isopropyl-3-thiophenecarbohydrazide has been extensively studied for its potential as an anticancer agent. Several studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. Moreover, it has been reported to induce apoptosis and inhibit cell proliferation in cancer cells.